N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(4-amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H18N4O4/c1-2-14(20)18-7-5-10(6-8-18)15(21)17-11-3-4-12(16)13(9-11)19(22)23/h2-4,9-10H,1,5-8,16H2,(H,17,21)
• InChI Key: MOCOJQJVMGUPKY-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NC2=CC(=C(C=C2)N)[N+](=O)[O-]
• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol

Description

N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide, also known as ANAPP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in biomedical research. ANAPP belongs to the class of piperidine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide is not fully understood. However, it has been proposed that N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide exerts its biological effects by binding to specific receptors or enzymes. For example, N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has been shown to bind to the active site of COX-2, thereby inhibiting its activity. N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of COX-2, which is an enzyme involved in the production of inflammatory mediators. N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway. In addition, N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has been shown to exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide is its potential use as a research tool for studying various biological processes, including inflammation, cancer, and microbial infections. N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-microbial effects, which makes it a promising candidate for further research. However, one of the limitations of N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide. One of the areas of interest is the development of N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide-based drugs for the treatment of various diseases, including inflammation, cancer, and microbial infections. Another area of interest is the elucidation of the mechanism of action of N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide, which may provide insights into the development of novel therapeutic agents. Additionally, further studies are needed to optimize the synthesis method of N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide and improve its bioavailability and solubility.

Synthesis Methods

The synthesis of N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide involves the reaction between 4-nitroaniline and 1-piperidin-4-ylprop-2-en-1-one in the presence of a base. The reaction proceeds through the formation of an intermediate, which is subsequently reduced to form N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide. The yield of N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide can be improved by using a suitable solvent and optimizing the reaction conditions.

Scientific Research Applications

N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway. In addition, N-(4-Amino-3-nitrophenyl)-1-prop-2-enoylpiperidine-4-carboxamide has been shown to exhibit antimicrobial activity against various bacterial strains.